Cas no 886912-55-6 (2-ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 886912-55-6
• MF: C₂₁H₂₃N₅O₂S
• MW: 409.50462269783
• CID: 5477457
• Update Time: 2025-10-28

2-ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[furan-2-yl-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C21H23N5O2S/c1-2-17-22-21-26(23-17)20(27)19(29-21)18(16-9-6-14-28-16)25-12-10-24(11-13-25)15-7-4-3-5-8-15/h3-9,14,18,27H,2,10-13H2,1H3
• InChI Key： XXGOKTJCFNQMQN-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=CO3)N3CCN(C4=CC=CC=C4)CC3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-Ethyl-5-(Furan-2-yl)(4-Phenylpiperazin-1-yl)methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-ol (CAS No. 886912-55-6)

2-Ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, with the CAS number 886912-55-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolothiazoles and is characterized by its unique structural features, including a triazolo-thiazole core and functional groups such as an ethyl substituent, a furan ring, and a phenylpiperazine moiety.

The triazolo-thiazole scaffold is known for its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the furan ring and the phenylpiperazine moiety further enhances the compound's pharmacological profile by conferring additional functionalities. The ethyl substituent contributes to the compound's solubility and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-Ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-Ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has also demonstrated significant anti-inflammatory activity. A study published in the European Journal of Pharmacology reported that this compound effectively reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory effect makes it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Ethyl-5-(furan-2-yl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it has favorable oral bioavailability and a long half-life, which are crucial factors for drug development. Furthermore, it exhibits low toxicity in animal models, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-Ethyl-5-(furan-2-y l)(4 -phen ylp ip er azine - 1 - yl )m eth yl - 1 , 2 , 4 -tr iazo lo [ 3 , 2 - b ] [ 1 , 3 ] th iazo l - 6 - ol in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide its further development.

In conclusion, 2-Ethyl - 5 -( furan - 2 - yl )( 4 - phen ylp ip er azine - 1 - yl )m eth yl - 1 , 2 , 4 -tr iazo lo [ 3 , 2 - b ] [ 1 , 3 ] th iazo l - 6 - ol (CAS No. 886912 - 55 - 6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.